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Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, renowned

for its presence in a wide array of pharmacologically active compounds and functional

materials. This guide provides a detailed technical overview of a specific derivative, 8-Chloro-
5-methyl-2-phenylquinoline. This molecule is characterized by a strategic substitution

pattern: a chloro group at the 8-position, a methyl group at the 5-position, and a phenyl group

at the 2-position. This combination of electron-withdrawing and electron-donating groups, along

with the steric bulk of the phenyl ring, suggests a unique electronic and conformational profile,

making it a compound of significant interest for further investigation.

As of the latest search of publicly available databases, a specific CAS (Chemical Abstracts

Service) number for 8-Chloro-5-methyl-2-phenylquinoline has not been assigned. This

indicates that it may be a novel compound or one that has not been widely synthesized or

characterized. The absence of a CAS number underscores the importance of a robust and

well-documented synthetic protocol for its generation and subsequent study.
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This guide will, therefore, focus on a proposed synthetic pathway, predicted physicochemical

properties, and potential applications, drawing upon established principles of quinoline

chemistry and data from structurally related analogs.

Physicochemical Properties (Predicted)
The properties of 8-Chloro-5-methyl-2-phenylquinoline can be predicted based on its

structure and by comparison with known analogs such as 8-chloro-2-methylquinoline and 8-

chloro-2-phenylquinoline. These predicted values are essential for planning its synthesis,

purification, and application.
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Property Predicted Value
Rationale & Comparative
Data

Molecular Formula C₁₆H₁₂ClN
Based on the constituent

atoms of the structure.

Molecular Weight 253.73 g/mol
Calculated from the atomic

weights of the elements.

Appearance Off-white to pale yellow solid

Similar substituted quinolines

are typically crystalline solids

at room temperature.[1]

Melting Point 75-85 °C

The introduction of a phenyl

group compared to a methyl

group at the 2-position is

expected to increase the

melting point relative to 8-

chloro-2-methylquinoline (mp

64-68 °C).

Solubility

Soluble in common organic

solvents (e.g., DCM,

Chloroform, Ethyl Acetate);

Insoluble in water.

The largely aromatic and

chlorinated structure suggests

hydrophobicity.

pKa (of the quinoline nitrogen) ~3.5 - 4.5

The quinoline nitrogen is

weakly basic. The presence of

the electron-withdrawing chloro

group at the 8-position will

decrease basicity compared to

unsubstituted quinoline.

LogP > 4.0

The addition of a phenyl and

chloro group will significantly

increase the lipophilicity.

Proposed Synthesis: The Friedländer Annulation
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The Friedländer synthesis is a classical and highly effective method for the construction of

quinoline rings.[2][3] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a

compound containing an α-methylene group adjacent to a carbonyl. For the synthesis of 8-
Chloro-5-methyl-2-phenylquinoline, the logical precursors would be 2-amino-3-chloro-6-

methylbenzaldehyde and acetophenone.

Reaction Scheme

Reactants

Product

2-Amino-3-chloro-
6-methylbenzaldehyde

8-Chloro-5-methyl-
2-phenylquinoline

Friedländer Synthesis
(Acid or Base Catalysis)

Acetophenone

Click to download full resolution via product page

Caption: Proposed Friedländer synthesis of 8-Chloro-5-methyl-2-phenylquinoline.

Step-by-Step Experimental Protocol
Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-amino-3-chloro-6-methylbenzaldehyde (1.0 eq) and acetophenone (1.1 eq)

in a suitable solvent such as ethanol or toluene.

Catalyst Addition: Introduce a catalytic amount of an acid (e.g., p-toluenesulfonic acid, 0.1

eq) or a base (e.g., potassium hydroxide, 0.2 eq) to the mixture. The choice of catalyst can

influence reaction rates and yields.[2]
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Reaction Execution: Heat the mixture to reflux and monitor the reaction progress using Thin

Layer Chromatography (TLC) until the starting materials are consumed.

Work-up: Upon completion, cool the reaction mixture to room temperature. If an acidic

catalyst was used, neutralize with a saturated solution of sodium bicarbonate. If a basic

catalyst was used, neutralize with dilute hydrochloric acid.

Extraction: Extract the product into an organic solvent such as ethyl acetate or

dichloromethane. Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the residue by column chromatography on silica gel using a gradient of ethyl acetate

in hexanes to yield pure 8-Chloro-5-methyl-2-phenylquinoline.

Causality Behind Experimental Choices
Solvent: Ethanol and toluene are common choices for Friedländer reactions as they are

relatively high-boiling and can effectively dissolve the reactants.

Catalyst: The reaction can be catalyzed by either acid or base. An acid catalyst protonates

the carbonyl of acetophenone, making the α-carbon more susceptible to deprotonation and

subsequent aldol condensation. A base catalyst will deprotonate the α-methylene group of

acetophenone, forming an enolate which then attacks the carbonyl of the benzaldehyde.

Purification: Column chromatography is a standard and effective method for purifying organic

compounds of moderate polarity, such as the target quinoline derivative.

Potential Applications in Research and Drug
Development
The quinoline core is a privileged scaffold in medicinal chemistry.[4][5] The specific

substitutions on 8-Chloro-5-methyl-2-phenylquinoline suggest several potential areas of

application:

Antimalarial Agents: Chloroquine and other 4-aminoquinolines are well-known antimalarial

drugs. While the subject compound is not a 4-aminoquinoline, the presence of a chlorine
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atom on the quinoline ring is a common feature in many antimalarial compounds. Further

functionalization could lead to new antimalarial candidates.[6]

Anticancer Research: Many substituted quinolines exhibit potent anticancer activity through

various mechanisms, including the inhibition of tyrosine kinases and topoisomerases. The

phenyl group at the 2-position provides a site for further modification to enhance binding to

biological targets.

Materials Science: Quinolines are also used in the development of organic light-emitting

diodes (OLEDs) and as fluorescent chemosensors. The extended conjugation provided by

the phenyl group may impart interesting photophysical properties to this molecule.[4]

Safety and Handling
While specific toxicity data for 8-Chloro-5-methyl-2-phenylquinoline is not available, it should

be handled with the standard precautions for a novel chemical compound. Based on related

structures like 8-chloro-2-methylquinoline, the following hazards can be anticipated:

Harmful if swallowed.

Causes skin and eye irritation.

May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

Safety glasses with side shields

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Use in a well-ventilated fume hood.

Conclusion
8-Chloro-5-methyl-2-phenylquinoline represents an intriguing target for chemical synthesis

and biological evaluation. While its CAS number is not yet established, this guide provides a
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robust framework for its synthesis via the Friedländer annulation. The predicted

physicochemical properties and potential applications in medicinal chemistry and materials

science highlight its promise as a valuable building block for future research. As with any novel

compound, careful handling and thorough characterization will be paramount in unlocking its

full potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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